![molecular formula C27H26N2O3 B7711928 N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-methoxybenzamide](/img/structure/B7711928.png)
N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C27H26N2O3 and its molecular weight is 426.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-methoxybenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-methoxybenzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- AKOS003650283 has shown promise as a potential anticancer agent. Researchers have explored its effects on various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies suggest that it may inhibit tumor growth by interfering with cell cycle progression or inducing apoptosis .
- Inflammation plays a crucial role in various diseases. AKOS003650283 exhibits anti-inflammatory properties by modulating key inflammatory pathways. It may suppress pro-inflammatory cytokines and reduce tissue damage in conditions like rheumatoid arthritis or inflammatory bowel disease .
- Studies have investigated AKOS003650283’s impact on neuronal health. It appears to protect neurons from oxidative stress and neurotoxic insults. Researchers speculate that it could be a potential therapeutic agent for neurodegenerative disorders like Alzheimer’s or Parkinson’s disease .
- AKOS003650283 has demonstrated antimicrobial activity against certain bacteria and fungi. It may inhibit microbial growth by disrupting cell membranes or interfering with essential metabolic processes. This property could be explored for developing novel antibiotics .
- Some research suggests that AKOS003650283 might have cardiovascular benefits. It could enhance endothelial function, reduce oxidative stress, and improve blood vessel health. These effects could be relevant in preventing or managing cardiovascular diseases .
- Scientists have used AKOS003650283 as a scaffold for designing new compounds. By modifying its structure, they aim to create derivatives with enhanced pharmacological properties. These efforts contribute to drug discovery and development .
Anticancer Properties
Anti-inflammatory Activity
Neuroprotective Effects
Antimicrobial Activity
Cardiovascular Applications
Chemical Biology and Drug Design
properties
IUPAC Name |
N-(2,4-dimethylphenyl)-4-methoxy-N-[(6-methyl-2-oxo-1H-quinolin-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H26N2O3/c1-17-6-12-25(19(3)13-17)29(27(31)20-7-9-23(32-4)10-8-20)16-22-15-21-14-18(2)5-11-24(21)28-26(22)30/h5-15H,16H2,1-4H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFTCAVCHGVDYOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N(CC2=CC3=C(C=CC(=C3)C)NC2=O)C(=O)C4=CC=C(C=C4)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H26N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,4-dimethylphenyl)-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-methoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.